Cas no 857011-25-7 (N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine)

• Product Name: N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine
• CAS No: 857011-25-7
• MF: C₁₂H₂₁ClN₄
• MW: 256.774941205978
• CID: 5048178
• Update Time: 2025-05-21

N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(6-chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine
• N-(6-chloro-2-methylpyrimidin-4-yl)-N',N'-diethylpropane-1,3-diamine
• N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine

• Inchi： 1S/C12H21ClN4/c1-4-17(5-2)8-6-7-14-12-9-11(13)15-10(3)16-12/h9H,4-8H2,1-3H3,(H,14,15,16)
• InChI Key： QQWHGCTUGPOVBR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)NCCCN(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 199
• XLogP3: 3
• Topological Polar Surface Area: 41

Experimental Properties

• Color/Form: NA
• Flash Point: 153.9±27.9 °C

N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine

N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine: A Comprehensive Overview

The compound with CAS No. 857011-25-7, commonly referred to as N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in advanced materials and pharmaceuticals. In this article, we will delve into the structural characteristics, synthesis methods, and latest research findings related to this compound.

N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine is a derivative of pyrimidine, a heterocyclic aromatic compound with a six-membered ring containing two nitrogen atoms. The presence of a chlorine atom at the 6-position and a methyl group at the 2-position of the pyrimidine ring imparts unique electronic properties to the molecule. Additionally, the propane diamine moiety attached to the pyrimidine ring introduces flexibility and functional groups that can be exploited for various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery. Its structure allows for interactions with biological targets such as enzymes and receptors, making it a promising candidate for therapeutic agents. Researchers have explored its ability to inhibit specific kinases, which are key players in cellular signaling pathways associated with diseases like cancer and inflammatory disorders.

The synthesis of N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine involves a multi-step process that combines principles from organic chemistry and catalysis. The starting material is typically a substituted pyrimidine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the diamine functionality. The use of modern catalysts and reaction conditions has significantly improved the yield and purity of this compound.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form coordination bonds with metal ions makes it a candidate for metallopolymers and hybrid materials. Recent research has focused on its use in creating stimuli-responsive materials that can change properties under external conditions such as temperature or pH.

From an environmental perspective, understanding the degradation pathways of N1-(6-Chloro-2-methylpyrimidin-4-yl)-N3,N3-diethylpropane-1,3-diamine is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes hydrolysis or oxidation, leading to the formation of less complex molecules. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion, N1-(6-Chloro-2-methylpyrimidin-4-yli)-N3,N3-diethylpropane-l , ̃diamine (CAS No. 8570l l -25 -7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.